Cas no 1361523-14-9 (6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carbonitrile)

• Product Name: 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carbonitrile
• CAS No: 1361523-14-9
• MF: C₁₃H₃Cl₅FN
• MW: 369.433021783829
• CID: 4995364
• Update Time: 2025-06-07

6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carbonitrile

• Inchi： 1S/C13H3Cl5FN/c14-9-8(10(15)12(17)13(18)11(9)16)6-3-5(4-20)1-2-7(6)19/h1-3H
• InChI Key： CVPRLAOYHIAHIO-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC=C(C#N)C=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 384
• XLogP3: 6.5
• Topological Polar Surface Area: 23.8

Additional information on 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carbonitrile

Introduction to 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carbonitrile (CAS No. 1361523-14-9)

6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carbonitrile (CAS No. 1361523-14-9) is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural features, including a fluorine atom and multiple chlorine substituents on a biphenyl core, along with a nitrile group at the third position, presents a fascinating subject for study due to its potential applications in synthetic chemistry and medicinal chemistry.

The molecular structure of 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carbonitrile consists of a biphenyl ring system where one of the phenyl rings is fully substituted with chlorine atoms, while the other ring retains a fluorine atom at the 2-position. The presence of the nitrile group at the 3-position of the second phenyl ring introduces additional reactivity, making this compound a valuable intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in halogenated biphenyl derivatives due to their diverse biological activities. The introduction of fluorine and chlorine atoms into the biphenyl core can significantly alter the electronic properties and metabolic stability of the molecule, which are critical factors in drug design. 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carbonitrile is no exception and has been explored in several research studies for its potential pharmacological properties.

One of the most notable applications of this compound is in the development of novel agrochemicals. Halogenated biphenyls are known to exhibit herbicidal and fungicidal properties, and modifications to their structure can enhance their efficacy against various pests and pathogens. The fluorine atom in 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carbonitrile is particularly important as it can improve the lipophilicity and bioavailability of the compound, making it more effective when applied in agricultural settings.

Additionally, this compound has shown promise in the field of medicinal chemistry. Researchers have been investigating its potential as a precursor for antiviral and anticancer agents. The nitrile group at the 3-position can be further functionalized to introduce other pharmacophores that are known to interact with biological targets. For instance, studies have demonstrated that nitrile-containing compounds can be converted into carboxylic acids or amides, which are common motifs in drug molecules.

The synthesis of 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carbonitrile involves a series of carefully controlled reactions that require expertise in organic synthesis. The process typically begins with the chlorination of biphenyl derivatives followed by selective fluorination. The introduction of the nitrile group is usually achieved through cyanation reactions, which must be conducted under conditions that prevent unwanted side reactions.

Recent advancements in synthetic methodologies have made it possible to produce 6-Fluoro-2',3',4',5',6'-pentachlorobiphenyl-3-carbonitrile with higher yields and purities. These improvements have been driven by the demand for more sophisticated intermediates in drug development. Techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have been particularly useful in achieving these goals.

In terms of biological activity, preliminary studies have suggested that 6-Fluoro-2',3',4',5','6'-pentachlorobiphenyl - 3 - carbonitrile may exhibit inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For example, its structure resembles known bioactive molecules that target enzymes involved in metabolic pathways relevant to cancer and inflammation. While further research is needed to fully elucidate its pharmacological profile, these initial findings are encouraging.

The environmental impact of halogenated biphenyls has also been a topic of interest. Although 6 - Fluoro - 2' , 3' , 4' , 5' , 6' - pentachlorobiphenyl - 3 - carbonitrile is not classified as a persistent organic pollutant, its stability and bioaccumulation potential need to be carefully evaluated. Responsible handling and disposal practices are essential to minimize any potential environmental risks associated with this compound.

In conclusion, 6 - Fluoro - 2' , 3' , 4' , 5' , 6' - pentachlorobiphenyl - 3 - carbonitrile (CAS No. 1361523 - 14 - 9) is a versatile compound with significant potential in both agrochemicals and medicinal chemistry. Its unique structural features make it an attractive candidate for further research, and ongoing studies continue to uncover new applications for this molecule. As synthetic methodologies continue to evolve, it is likely that we will see even more innovative uses for 6 - Fluoro - 2' , 3' , 4' , 5' , 6' - pentachlorobiphenyl - 3 - carbonitrile in the future.